Cas no 1159811-45-6 (methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate)

• Product Name: methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate
• CAS No: 1159811-45-6
• MF: C₈H₆BrN₃O₂
• MW: 256.056140422821
• CID: 4741245
• Update Time: 2026-02-25

methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-bromo[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate
• methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate

• Inchi： 1S/C8H6BrN3O2/c1-14-8(13)6-10-7-5(9)3-2-4-12(7)11-6/h2-4H,1H3
• InChI Key： LGEUEXGUVIIJAH-UHFFFAOYSA-N
• SMILES： COC(C1=NN2C=CC=C(Br)C2=N1)=O

Additional information on methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate

Methyl 8-Bromo-[1,2,4]Triazolo[1,5-a]Pyridine-2-Carboxylate (CAS No. 1159811-45-6): An Overview

Methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate (CAS No. 1159811-45-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate is characterized by a triazolopyridine core with a bromine substituent at the 8-position and a methyl ester group at the 2-position. The triazolopyridine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the bromine substituent adds to the compound's versatility by influencing its electronic properties and reactivity.

Several synthetic routes have been reported for the preparation of methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate. One common method involves the reaction of 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid with methanol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method yields high purity and good yields of the desired product. Another approach involves the direct esterification of the carboxylic acid using methanol and an acid catalyst like sulfuric acid or p-toluenesulfonic acid.

The biological activities of methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate have been extensively studied in recent years. One of the most notable properties is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth and division. This makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate has also been investigated for its anti-inflammatory and anti-microbial activities. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Furthermore, it has shown promising results in inhibiting the growth of various bacterial strains, making it a potential lead compound for the development of new antibiotics.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions and binding mechanisms of molecular docking studies. These studies have revealed that methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate forms stable complexes with target proteins through hydrogen bonding and hydrophobic interactions. This information is crucial for optimizing the compound's structure to improve its potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate in various therapeutic applications. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal side effects. Further studies are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, methyl 8-bromo-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylate (CAS No. 1159811-45-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.